Cas no 1093798-80-1 (tert-butyl N-(3-cyano-4-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(3-cyano-4-fluorophenyl)carbamate
• CAS No: 1093798-80-1
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 6231415
• PubChem ID: 59419254
• Update Time: 2025-06-13

tert-butyl N-(3-cyano-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7190069
• tert-butyl N-(3-cyano-4-fluorophenyl)carbamate
• 1093798-80-1
• SCHEMBL13244157
• AKOS011602116

• Inchi： 1S/C12H13FN2O2/c1-12(2,3)17-11(16)15-9-4-5-10(13)8(6-9)7-14/h4-6H,1-3H3,(H,15,16)
• InChI Key： XIMXPLBCXYFNCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(3-cyano-4-fluorophenyl)carbamate

Introduction to Tert-butyl N-(3-cyano-4-fluorophenyl)carbamate (CAS No. 1093798-80-1)

Tert-butyl N-(3-cyano-4-fluorophenyl)carbamate, a compound with the chemical formula C₁₂H₁₂FN₂O₂, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, CAS NO. 1093798-80-1, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its structural features and potential applications in drug development.

The molecular structure of tert-butyl N-(3-cyano-4-fluorophenyl)carbamate consists of a carbamate group attached to a tert-butyl moiety and a 3-cyano-4-fluorophenyl ring. The presence of both fluorine and cyano groups makes it an intriguing candidate for further investigation. These substituents can influence the compound's reactivity, solubility, and biological activity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The fluorine atom in the 4-position of the phenyl ring can modulate the electronic properties of the molecule, potentially affecting its interactions with biological targets. This feature has been exploited in the development of various pharmaceutical agents, including antiviral and anticancer drugs.

The cyano group at the 3-position introduces a polar characteristic to the molecule, which can improve its solubility in polar solvents. This property is particularly useful in pharmaceutical formulations where solubility is a critical factor for drug delivery. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's binding affinity to biological receptors.

Recent studies have explored the pharmacological potential of derivatives of N-(3-cyano-4-fluorophenyl)carbamate. For instance, researchers have investigated its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The carbamate moiety is known to interact with the ATP-binding site of kinases, making it a promising scaffold for developing novel inhibitors.

Another area of interest is the use of tert-butyl N-(3-cyano-4-fluorophenyl)carbamate in the development of agrochemicals. Fluorinated compounds are known to exhibit improved pest resistance and environmental stability. The structural features of this compound make it a potential candidate for designing new pesticides that are more effective and sustainable.

The synthesis of CAS NO. 1093798-80-1 involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

In conclusion, Tert-butyl N-(3-cyano-4-fluorophenyl)carbamate is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of fluorine and cyano groups, make it an attractive scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.